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Compound of Interest

Compound Name: Heptane-d16

Cat. No.: B166354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of

Heptane-d16 (Perdeuteroheptane), a deuterated isotopologue of heptane. The precise

determination of these fundamental physical properties is critical for its application in various

research and development fields, including as an internal standard in mass spectrometry, a

solvent in NMR spectroscopy, and in studies of reaction mechanisms and molecular dynamics.

Physicochemical Data of Heptane-d16
The boiling and melting points of a substance are key indicators of its physical state under

varying temperatures and are crucial for handling, storage, and application in experimental

setups.

Property Value

Boiling Point 98 °C (lit.)[1][2][3]

Melting Point -91 °C (lit.)[1][2]

Experimental Protocols
The referenced boiling and melting points for Heptane-d16 are based on established literature

values, which are typically determined using standardized methodologies. Below are detailed
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descriptions of the general experimental protocols for determining these properties for organic

compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and reliable method for this determination is

distillation, as outlined in standards like ASTM D86.

Protocol: Simple Distillation Method

Apparatus Setup: A distillation apparatus is assembled, which includes a distillation flask, a

condenser, a receiving vessel, and a calibrated thermometer or temperature probe. The

thermometer bulb is positioned to ensure it is just below the side arm of the distillation flask

to accurately measure the temperature of the vapor.

Sample Preparation: A measured volume of the liquid sample (Heptane-d16) is placed into

the distillation flask, along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the

condenser.

Condensation and Collection: The vapor is cooled by the condenser, reverts to a liquid state,

and is collected in the receiving vessel.

Temperature Reading: The temperature is recorded when the first drop of distillate is

collected (initial boiling point) and is monitored throughout the distillation. For a pure

substance, the temperature should remain constant. The final boiling point is the temperature

at which the last of the liquid evaporates.

Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. The capillary tube

method is a widely used and straightforward technique for determining the melting point of a

crystalline solid, as described in ASTM E324.

Protocol: Capillary Tube Method
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Sample Preparation: A small amount of the solid sample is finely powdered and packed into

a capillary tube to a height of about 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block or bath and a calibrated thermometer or digital temperature sensor.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point.

Observation and Recording: For an accurate measurement, the heating rate is slowed to

about 1-2 °C per minute as the temperature approaches the expected melting point. The

temperature at which the first droplet of liquid appears is recorded as the initial melting point,

and the temperature at which the entire sample becomes liquid is the final melting point. This

range provides an indication of the substance's purity.

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of a

substance's boiling point using the simple distillation method.
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Workflow for Boiling Point Determination

Apparatus Setup

Experimental Procedure
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Gently Heat the Flask

Observe for First Distillate Drop

Record Initial Boiling Point

Monitor and Record Temperature Plateau

Record Final Boiling Point

Compare with Literature Values

Assess Purity based on Boiling Range

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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